Cas no 1244856-10-7 (4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride)

• Product Name: 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride
• CAS No: 1244856-10-7
• MF: C₁₀H₅Br₂F₇
• MW: 417.943526029587
• CID: 3160914
• PubChem ID: 56587761
• Update Time: 2025-10-29

4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride
• 1244856-10-7
• AKOS007930263
• 1-(2,3-dibromopropyl)-2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzene

• Inchi： 1S/C10H5Br2F7/c11-2-3(12)1-4-6(13)8(15)5(10(17,18)19)9(16)7(4)14/h3H,1-2H2
• InChI Key： AHTPPTHIVBKMAO-UHFFFAOYSA-N
• SMILES： BrC(CBr)CC1C(=C(C(C(F)(F)F)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 417.86257Da
• Monoisotopic Mass: 415.86462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride

4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride (CAS No. 1244856-10-7): An Overview of Its Structure, Properties, and Applications

4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride (CAS No. 1244856-10-7) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique molecular structure and versatile properties. This compound is characterized by a benzotrifluoride core substituted with a dibromopropyl group and multiple fluorine atoms, making it an intriguing subject for both academic research and industrial applications.

The molecular formula of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride is C₁₀H₃Br₂F₇O. The presence of bromine and fluorine atoms imparts unique chemical and physical properties to the molecule. Fluorine atoms are known for their high electronegativity and low polarizability, which contribute to the compound's stability and reactivity. The bromine atoms, on the other hand, can be used as reactive sites for further chemical modifications.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their wide-ranging applications in various industries. For instance, 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride has been explored for its potential use in the development of advanced materials such as fluoropolymers and fluoroelastomers. These materials exhibit excellent chemical resistance, thermal stability, and mechanical strength, making them suitable for use in harsh environments.

The synthesis of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of a tetrafluorobenzotrifluoride precursor followed by substitution with a dibromopropyl group. The detailed synthetic protocol is crucial for ensuring the reproducibility and scalability of the compound's production.

The physical properties of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 110°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for various chemical processes and applications.

In terms of its chemical reactivity, 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride can undergo several types of reactions depending on the reaction conditions. For example, it can undergo nucleophilic substitution reactions at the bromine sites to form new derivatives with different functional groups. This versatility in reactivity opens up numerous possibilities for its use in organic synthesis and material science.

The potential applications of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride are diverse and promising. In addition to its use in the development of advanced materials, it has also been investigated for its potential in pharmaceutical research. The presence of bromine and fluorine atoms can influence the pharmacokinetic properties of drug molecules, making this compound a valuable starting material for drug discovery efforts.

Recent studies have highlighted the importance of fluorinated compounds in improving the bioavailability and metabolic stability of pharmaceuticals. For instance, researchers have explored the use of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride as a building block for synthesizing novel drug candidates with enhanced therapeutic properties. The ability to fine-tune the chemical structure through selective substitution reactions makes this compound an attractive choice for medicinal chemists.

Beyond its pharmaceutical applications, 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzotrifluoride has also found use in other areas such as electrochemistry and catalysis. Its unique electronic properties make it suitable for use as an electrolyte additive in lithium-ion batteries or as a catalyst support material in heterogeneous catalytic processes.

In conclusion, 4-(2 , 3 -Dibromopropyl) - 2 , 3 , 5 , 6 -tetrafluoro benzot rif luori de strong > (CAS No . 1 2 4 48 5 6 -10 -7 ) is a multifaceted compound with a rich molecular structure that offers numerous opportunities for scientific exploration and practical application . Its unique combination of fluorine and bromine atoms endows it with valuable chemical properties that make it an important player in various fields , including materials science , pharmaceutical research , electrochemistry , and catalysis . As research continues to advance , it is likely that new applications and insights into this fascinating compound will emerge . p >